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Compound of Interest

Compound Name:
2-(Cyclopropylmethoxy)-3-

iodopyridine

Cat. No.: B1356590 Get Quote

This document provides a detailed, procedural guide for the safe and compliant disposal of 2-
(Cyclopropylmethoxy)-3-iodopyridine (CAS No. 766557-62-4). As a valued professional in

research, science, and drug development, your safety and the integrity of our shared

environment are paramount. This guide is structured to provide not just a set of instructions, but

a framework for understanding the chemical's hazard profile and the rationale behind each step

of the disposal process.

Hazard Assessment and Chemical Profile
2-(Cyclopropylmethoxy)-3-iodopyridine is a halogenated pyridine derivative. A thorough

understanding of its chemical and toxicological properties is the foundation of its safe handling

and disposal.

1.1. Known Hazards:

The primary hazards associated with 2-(Cyclopropylmethoxy)-3-iodopyridine, as identified in

its Safety Data Sheet (SDS), include:

Skin Irritation (H315): Causes skin irritation upon contact.[1][2]

Serious Eye Irritation (H319): Causes serious eye irritation.[1][2]

Respiratory Irritation (H335): May cause respiratory irritation if inhaled.[1][2]
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Given its classification as a pyridine derivative, it is prudent to handle it with the same level of

caution as other compounds in this class, which can be harmful if swallowed, in contact with

skin, or if inhaled. The presence of iodine in the molecule also places it in the category of

halogenated organic compounds, which requires specific disposal considerations to prevent

environmental contamination.

1.2. Chemical Properties Summary:

Property Value Source

CAS Number 766557-62-4 [1]

Molecular Formula C9H10INO [3]

Molecular Weight 275.09 g/mol [1]

Physical State Solid [4]

Hazards
Skin Irritant, Eye Irritant,

Respiratory Irritant
[1]

The Disposal Workflow: A Step-by-Step Protocol
The following protocol is designed to ensure the safe and compliant disposal of 2-
(Cyclopropylmethoxy)-3-iodopyridine. This workflow is a self-validating system, meaning

each step is designed to mitigate a specific identified risk.

2.1. Personal Protective Equipment (PPE):

Before beginning any handling or disposal procedures, the following PPE is mandatory:

Eye Protection: Chemical safety goggles are required. In situations with a higher risk of

splashing, a face shield should be worn in addition to goggles.[2][5]

Hand Protection: Wear nitrile gloves. Given the potential for skin irritation, consider double-

gloving.[5]

Body Protection: A standard laboratory coat must be worn and fully fastened.[5]
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Respiratory Protection: While not always required for small quantities handled in a well-

ventilated area, a NIOSH-approved respirator may be necessary if there is a risk of

generating dust or aerosols.[6]

2.2. Waste Segregation and Collection:

Proper segregation of chemical waste is critical to prevent dangerous reactions and to ensure

compliant disposal.

Solid Waste:

Collect all solid 2-(Cyclopropylmethoxy)-3-iodopyridine waste, including contaminated

weigh boats, spatulas, and disposable labware, in a dedicated hazardous waste container.

This container should be made of a compatible material, such as high-density

polyethylene (HDPE).[7]

Liquid Waste:

If 2-(Cyclopropylmethoxy)-3-iodopyridine is in a solution, collect the liquid waste in a

separate, clearly labeled, and leak-proof hazardous waste container.

Crucially, do not mix this waste stream with other incompatible chemicals. Pyridine and its

derivatives should be kept separate from strong oxidizing agents and acids.[8]

Contaminated PPE:

Dispose of all contaminated gloves, disposable lab coats, and other PPE in a designated

hazardous waste bag.[7]

2.3. Labeling and Storage:

Accurate and clear labeling is a cornerstone of laboratory safety and regulatory compliance.

Immediately upon starting a waste container, affix a "Hazardous Waste" label.

The label must include:
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The full chemical name: "2-(Cyclopropylmethoxy)-3-iodopyridine"

The approximate quantity of the waste.

The date the waste was first added to the container.

Store the sealed hazardous waste containers in a designated, well-ventilated, and secure

waste accumulation area. This area should be away from sources of ignition and

incompatible materials.[8][9]

2.4. Disposal Decision Logic:

The following diagram illustrates the decision-making process for the proper disposal of 2-
(Cyclopropylmethoxy)-3-iodopyridine.
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Disposal Workflow for 2-(Cyclopropylmethoxy)-3-iodopyridine

2.5. Final Disposal:

The final step in the disposal process is to arrange for the removal of the hazardous waste from

your facility.
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Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to schedule a pickup.[7]

Never dispose of 2-(Cyclopropylmethoxy)-3-iodopyridine down the drain or in the regular

trash. This is to prevent environmental contamination and to comply with local, state, and

federal regulations.[5][9]

Emergency Procedures: Spill and Exposure
Management
In the event of a spill or accidental exposure, immediate and correct action is crucial.

3.1. Spill Response:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill

is large or in a poorly ventilated space.

Containment: If it is safe to do so, contain the spill using an inert absorbent material such as

vermiculite, sand, or a commercial spill kit.[9]

Collection: Carefully collect the absorbed material and place it in a labeled hazardous waste

container.

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All

cleaning materials must be disposed of as hazardous waste.[7]

3.2. Exposure Response:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

[10][11]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If skin irritation persists, seek medical attention.[10][11]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[2][11]
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[5][11]

Conclusion: A Commitment to Safety and Compliance
The proper disposal of 2-(Cyclopropylmethoxy)-3-iodopyridine is not merely a procedural

task; it is a reflection of our commitment to safety, scientific integrity, and environmental

stewardship. By understanding the hazards of this compound and adhering to the detailed

protocols outlined in this guide, you are contributing to a safer laboratory environment for

yourself and your colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1356590#2-cyclopropylmethoxy-3-iodopyridine-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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